Cas no 53721-15-6 (Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-)

Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)- structure
53721-15-6 structure
Product Name:Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-
CAS No:53721-15-6
MF:C23H22O3
MW:346.418986797333
CID:356547
PubChem ID:103830
Update Time:2025-04-19

Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-3,5-bis(1-phenylethyl)-
    • 2-hydroxy-3,5-bis(1-phenylethyl)benzoic acid
    • 3,5-Bis(α-methylbenzyl)salicylic acid
    • SCHEMBL312340
    • 53721-15-6
    • DTXSID40276005
    • NS00040725
    • Inchi: 1S/C23H22O3/c1-15(17-9-5-3-6-10-17)19-13-20(22(24)21(14-19)23(25)26)16(2)18-11-7-4-8-12-18/h3-16,24H,1-2H3,(H,25,26)
    • InChI Key: UXDLAKCKZCACAX-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C=C(C=C1C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 346.15696
  • Monoisotopic Mass: 346.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd